5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-(4-chlorophenyl)-4-methyl-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H9ClN2O2/c1-6-9(13-14-10(6)11(15)16)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key: VUWBFEYSOONJRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1C2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• CAS RN: 1146222-41-4

Description

5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid, also known as 4-chlorophenyl 4-methylpyrazole-3-carboxylate (CPMP), is an organic compound with a molecular formula of C9H9ClN2O2. It is a synthetic compound that is used in a variety of scientific applications, including as a reagent in organic synthesis and as a pharmaceutical ingredient in drug synthesis. CPMP is a white crystalline solid with a melting point of about 155°C.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

• The synthesis of pyrazole derivatives, including those structurally related to 5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid, often involves complex regiospecific processes. For instance, Kumarasinghe et al. (2009) demonstrated the synthesis of related compounds, emphasizing the importance of X-ray analysis for unambiguous structure determination due to the challenges in identifying regioisomers through spectroscopic techniques alone (Kumarasinghe, Hruby, & Nichol, 2009).

Antimicrobial and Anticancer Applications

• Pyrazole derivatives show significant potential as antimicrobial and anticancer agents. Hafez et al. (2016) synthesized compounds from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, demonstrating higher anticancer activity compared to the reference drug, doxorubicin, and exhibiting good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis of Condensed Pyrazoles and Applications

• Ethyl triflyloxy-1H-pyrazole-4-carboxylates, closely related to 5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid, have been used as precursors in cross-coupling reactions to create various condensed pyrazoles with potential applications in diverse chemical fields. These include Suzuki coupling and the formation of unexpected tetracyclic systems, as explored by Arbačiauskienė et al. (2011) (Arbačiauskienė, Vilkauskaitė, Šačkus, & Holzer, 2011).

Pharmacological Screening and Modifications

• Variants of 5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid have been synthesized and subjected to pharmacological testing. For example, Srivastava et al. (2008) reported the synthesis of a biaryl pyrazole sulfonamide derivative, examining the impact of functional group replacement on CB1 receptor antagonism (Srivastava et al., 2008).

Synthesis of Unique Derivatives and Agricultural Applications

• Beck et al. (1988) described the synthesis of unique pyrazole derivatives, highlighting their role as chemical hybridizing agents in wheat and barley. This demonstrates the compound's significance in agricultural research (Beck, Lynch, & Wright, 1988).

Antioxidant Activity

• Umesha et al. (2009) investigated compounds structurally similar to 5-(4-chlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid for their antioxidant properties, indicating their potential in combating oxidative stress-related disorders (Umesha, Rai, & Harish Nayaka, 2009).

Structural and Spectral Investigations

• Research by Viveka et al. (2016) focused on combined experimental and theoretical studies of pyrazole-4-carboxylic acid derivatives, offering insights into their molecular structure, which is crucial for understanding their chemical behavior and potential applications (Viveka et al., 2016).